Cas no 2248401-14-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylate
• CAS No: 2248401-14-9
• MF: C₂₂H₁₂N₂O₅S
• MW: 416.406084060669
• CID: 5882118
• PubChem ID: 165727728
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248401-14-9
• EN300-6524130
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C22H12N2O5S/c25-20-14-9-4-5-10-15(14)21(26)24(20)29-22(27)18-17(13-7-2-1-3-8-13)23-19(30-18)16-11-6-12-28-16/h1-12H
• InChI Key： OZYUVMIUCMCDMJ-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CO2)=NC(C2C=CC=CC=2)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 416.04669266g/mol
• Monoisotopic Mass: 416.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylate (CAS No. 2248401-14-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylate, identified by its CAS number 2248401-14-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple fused rings and functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylate incorporates several key pharmacophoric elements. The isoindole moiety, a nitrogen-containing heterocycle with a benzene-like aromatic system, is known for its role in various bioactive molecules. The dioxo group introduces electrophilic centers, enhancing the compound's reactivity and potential for further derivatization. Additionally, the furan and phenyl substituents contribute to hydrophobic interactions and may influence binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents based on complex heterocyclic scaffolds. The combination of an isoindole, thiazole, and furan core in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-y l)-4-ph enyl -1 ,3 -thiazole -5 -carboxy l ate positions it as a promising candidate for further exploration in drug discovery. Specifically, the presence of the thiazole ring is associated with various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have highlighted the importance of heterocyclic compounds in modulating biological pathways. For instance, derivatives of thiazole have been extensively studied for their potential in treating neurological disorders due to their ability to interact with specific neurotransmitter receptors. Similarly, isoindole derivatives have shown promise in anticancer research, where they exhibit mechanisms involving inhibition of kinases and other critical enzymes involved in tumor progression. The structural features of 1,3-dioxo -2 ,3 -dihydro -1 H -isoindol -2 -y l 2 -(fu ran -2 -y l ) -4-ph enyl -1 ,3 -thia z ole -5-carboxy l ate make it a valuable scaffold for designing molecules with enhanced selectivity and potency.

The dioxo group within the molecule is particularly noteworthy as it can participate in hydrogen bonding interactions with biological targets. This feature is crucial for optimizing binding affinity and improving drug-like properties. Furthermore, the electronic distribution around the molecule's ring system can be fine-tuned through substituent effects, allowing for precise modulation of biological activity. These characteristics make 1 ,3-dioxo -2 ,3 -dihydro -1 H -isoindol -2-y l 2 -(fura n -2-y l ) -4-ph enyl -1 ,3-thia z ole -5-carboxy l ate an attractive candidate for further structural optimization.

Current research trends in medicinal chemistry emphasize the development of multifunctional compounds that can target multiple disease pathways simultaneously. The structural complexity of 1 ,3-dioxo -2 ,3-dihydro -1 H-is oind ol -2-y l 2 -(fu ran - 2-y l ) -4-ph enyl - 1 ,3-thia z ole .5-carboxy l ate allows it to potentially engage with multiple targets within biological systems. For example, studies suggest that such molecules may exhibit dual activity by interacting with both enzymatic and receptor-based mechanisms. This dual-action approach has shown promise in reducing side effects and improving therapeutic outcomes.

The synthesis of 1 ,3-dioxo . 23 dihydro .11H-is oind ol .12 yl .22(fura n .22 yl ).44phen yl .11 .33thia z ole .55carboxy l ate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the heterocyclic core followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one.

From a computational chemistry perspective, 11H-is oind ol .12 yl .22(fura n .22 yl ).44phen yl .11 .33thia z ole .55carboxy l ate, as represented by its CAS number 2248401149, can be modeled using quantum mechanical methods to predict its interactions with biological targets. Molecular docking studies have been particularly useful in identifying potential binding sites on proteins or enzymes relevant to therapeutic intervention. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries containing similar compounds.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for clinical development. Factors such as solubility lipid permeability and metabolic stability are critical determinants of drug efficacy and safety. Preliminary studies suggest that modifications to certain functional groups may enhance these properties while maintaining biological activity